cis-3-Hexenal cis-3-Hexenal Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 6789-80-6
VCID: VC21182146
InChI: InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
SMILES: CCC=CCC=O
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol

cis-3-Hexenal

CAS No.: 6789-80-6

Cat. No.: VC21182146

Molecular Formula: C6H10O

Molecular Weight: 98.14 g/mol

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cis-3-Hexenal - 6789-80-6

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Description Cis-3-hexenal is the cis-isomer of 3-hexenal. It has a role as a flavouring agent and a plant metabolite.
, also known as 3-hexenal or (e)-2-hexanal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. is an apple, fatty, and fruity tasting compound that can be found in a number of food items such as peach (var. ), celery leaves, other cereal product, and carrot. This makes a potential biomarker for the consumption of these food products.
CAS No. 6789-80-6
Molecular Formula C6H10O
Molecular Weight 98.14 g/mol
IUPAC Name (Z)-hex-3-enal
Standard InChI InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
Standard InChI Key GXANMBISFKBPEX-ARJAWSKDSA-N
Isomeric SMILES CC/C=C\CC=O
SMILES CCC=CCC=O
Canonical SMILES CCC=CCC=O
Melting Point 126 °C
126°C

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